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Compound of Interest

Compound Name: Hexanoic acid

Cat. No.: B190745 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
Hexanoic acid, a simple six-carbon saturated fatty acid, has emerged as a molecule of

significant interest across various scientific disciplines. Initially recognized for its characteristic

odor and role as a metabolic intermediate, recent research has unveiled its potent capabilities

as a signaling molecule in plant defense and as a modulator of epigenetic mechanisms through

the inhibition of histone deacetylases (HDACs). This technical guide provides a comprehensive

overview of hexanoic acid, including its fundamental physicochemical properties, its intricate

roles in biological pathways, and detailed experimental protocols for its study. This document is

intended to serve as a valuable resource for researchers and professionals in drug

development, agricultural science, and molecular biology, facilitating further exploration of the

therapeutic and practical applications of hexanoic acid.

Physicochemical Properties of Hexanoic Acid
Hexanoic acid, also known as caproic acid, is a medium-chain fatty acid with the chemical

formula C₆H₁₂O₂. A clear, oily liquid at room temperature, it is characterized by a distinctive

fatty, cheesy, or waxy odor. Its fundamental properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 142-62-1

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23][24][25][26][27]

[28][29][30]

Molecular Weight 116.16 g/mol

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23][24][25][26][27]

[28][29][30]

Synonyms
Caproic acid, n-Hexanoic acid,

Butylacetic acid

[1][2][3][4][5][6][7][8][9][10][11]

[12][13][14][15][16][17][18][19]

[20][21][22][23][24][25][26][27]

[28][29][30]

Biological Significance and Signaling Pathways
Hexanoic acid plays a crucial role in two key biological areas: as a signaling molecule in plant

defense and as a histone deacetylase (HDAC) inhibitor, a mechanism with significant

implications for drug development, particularly in oncology.

Role in Plant Defense Signaling
Hexanoic acid has been identified as a potent priming agent in plants, inducing a state of

enhanced defense readiness against a broad spectrum of pathogens. Its application can trigger

a more rapid and robust activation of defense responses upon subsequent pathogen attack.

This priming effect is primarily mediated through the modulation of two key phytohormone

signaling pathways: the Jasmonic Acid (JA) and Salicylic Acid (SA) pathways.

Jasmonic Acid (JA) Pathway: The JA pathway is crucial for defense against necrotrophic

pathogens and herbivorous insects. Hexanoic acid treatment has been shown to prime the

expression of JA-responsive genes, such as PLANT DEFENSIN 1.2 (PDF1.2).

Salicylic Acid (SA) Pathway: The SA pathway is central to the defense against biotrophic and

hemi-biotrophic pathogens. Hexanoic acid can potentiate SA-mediated defense responses,

leading to the increased expression of pathogenesis-related (PR) genes like PR1.
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The interplay between these pathways upon hexanoic acid treatment allows for a versatile

and potent defense response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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